Cas no 2171982-45-7 (1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2171982-45-7
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 6246346
• PubChem ID: 165530825
• Update Time: 2025-10-31

1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine
• EN300-1281157
• [1-(3,5-dichloropyridin-2-yl)azetidin-2-yl]methanamine
• 2171982-45-7

• Inchi： 1S/C9H11Cl2N3/c10-6-3-8(11)9(13-5-6)14-2-1-7(14)4-12/h3,5,7H,1-2,4,12H2
• InChI Key： WLCCMJCBOKQXFZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N1CCC1CN)Cl

Computed Properties

• Exact Mass: 231.0330028g/mol
• Monoisotopic Mass: 231.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2171982-45-7)

1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2171982-45-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyridine core substituted with chlorine atoms at the 3 and 5 positions, linked to an azetidine ring through a methanamine moiety. Such a structural configuration suggests promising interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

The 3,5-dichloropyridin-2-yl substituent plays a crucial role in modulating the electronic properties and reactivity of the molecule. Chlorine atoms are known to enhance lipophilicity and binding affinity, which can be critical for drug efficacy. In contrast, the azetidin-2-ylmethanamine part introduces a cyclic amine functionality, which is frequently found in bioactive molecules due to its ability to form hydrogen bonds and interact with protein pockets. The combination of these structural elements makes 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies have shown that the presence of electron-withdrawing groups like chlorine can enhance metabolic stability, while the azetidine ring can improve oral bioavailability. These insights have guided the optimization of 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine derivatives to enhance their pharmacological profiles.

In the context of medicinal chemistry, this compound represents an interesting case study for exploring structure-activity relationships (SAR). Researchers have been particularly interested in its potential as a kinase inhibitor or an antimicrobial agent. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine could serve as a lead compound for developing targeted therapies.

Moreover, the antimicrobial potential of this compound has been explored in recent studies. The 3,5-dichloropyridin-2-yl group is known to exhibit broad-spectrum activity against bacterial and fungal pathogens. This makes 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine a promising candidate for addressing antibiotic resistance issues. Preliminary assays have shown promising results in vitro, indicating its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways.

The synthesis of 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the azetidine ring. Advances in green chemistry have also influenced the development of more sustainable synthetic methodologies, reducing waste and improving atom economy.

From a regulatory perspective, compounds like 1-(3,5-dichloropyridin-2-yl)azetidin-2-ylmethanamine must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. This involves preclinical studies using cell cultures and animal models to assess toxicity and pharmacological effects. The integration of high-throughput screening (HTS) technologies has accelerated this process by allowing rapid evaluation of large libraries of compounds for specific biological activities.

The future directions for research on 1-(3,5-dichloropyridin-2-ylylzetidin-inmhanamin) include further exploration of its mechanism of action and identification of novel derivatives with enhanced properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are instrumental in elucidating its molecular interactions with biological targets. Additionally, computational methods like molecular dynamics simulations can provide insights into how the compound binds to proteins or enzymes at an atomic level.

In conclusion,1-(3,diclopyrin Azetylidinemethanimine (CAS No: 2171982457)is a structurally intriguing compound with significant potential in pharmaceutical applications Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts particularly in oncology antimicrobial therapy